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Compound of Interest

Compound Name: Direct blue 15

Cat. No.: B1206938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of Direct Blue 15
(C.I. 24400) in textile dyeing research. This document outlines the dye's properties,

experimental protocols for dyeing cellulosic fibers, and relevant safety considerations.

Introduction
Direct Blue 15, also known as Direct Sky Blue 5B, is a water-soluble anionic azo dye widely

used for dyeing cellulosic fibers such as cotton, viscose, and rayon, as well as silk and paper.

[1][2][3][4][5] Its popularity in textile applications stems from its vibrant blue hue, good water

solubility, and straightforward application method without the need for a mordant.[2][3] This

protocol is designed to provide researchers with a standardized methodology for applying

Direct Blue 15 in a laboratory setting to achieve reproducible and reliable results for textile

research, including studies on dye uptake, colorfastness, and the development of novel textile

treatments.

Properties of Direct Blue 15
A summary of the key properties of Direct Blue 15 is presented in the table below.

Understanding these properties is crucial for its effective application and for troubleshooting

experimental outcomes.
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Property Value Reference

C.I. Name Direct Blue 15 [4]

C.I. Number 24400 [4]

CAS Number 2429-74-5 [1][3][4]

Molecular Formula C₃₄H₂₄N₆Na₄O₁₆S₄ [1][3][4]

Molecular Weight 992.81 g/mol [1][4]

Appearance Blue powder [1][4]

Solubility in Water 60 g/L at 85°C [4]

Maximum Affinity Temperature 60-80°C [1][4]

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Direct Blue 15 in

textile dyeing.

Table 1: Recommended Dyeing Parameters for Cotton
Parameter Recommended Value Reference

Dye Concentration 1-2% on weight of fabric (o.w.f) [1]

Salt Concentration (NaCl or

Na₂SO₄)
5-30 g/L [6]

Liquor Ratio 1:20 to 1:25 [7][8]

Dyeing Temperature 90-95°C [6]

Dyeing Time 45-60 minutes [6][7][8]

pH 8 [7][8]

Table 2: Colorfastness Properties of Direct Blue 15 on
Cotton
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Fastness Property Rating (1-5 Scale) Reference

Light Fastness 1-2 [1]

Washing Fastness 2-3 [1]

Rubbing Fastness (Dry) 4-5 [1]

Rubbing Fastness (Wet) 3 [1]

Note: The fastness properties can be improved with after-treatments using cationic dye-fixing

agents.[6]

Experimental Protocols
This section provides detailed methodologies for the preparation of materials and the dyeing

process.

Materials and Reagents
Direct Blue 15 dye powder

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda ash)

Wetting agent

Distilled or deionized water

Laboratory dyeing machine or water bath with stirrer

Beakers, graduated cylinders, and pipettes

pH meter

Preparation of Dye Stock Solution
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Accurately weigh the required amount of Direct Blue 15 dye powder.

Create a paste by adding a small amount of cold distilled water and stirring.

Gradually add hot distilled water (80-90°C) to the paste while stirring continuously until the

dye is completely dissolved.

Make up the final volume with distilled water to achieve the desired stock solution

concentration (e.g., 1% w/v).

Pre-treatment of Cotton Fabric
To ensure level dyeing and good penetration of the dye, it is essential to use properly prepared

fabric.[6] Commercial scoured and bleached cotton fabric is recommended. If starting with grey

fabric, a standard scouring and bleaching process should be performed to remove impurities.

[6] Before dyeing, the fabric should be wet out with a solution containing a wetting agent (e.g.,

0.75 g/L) and then rinsed with water.[6]

Dyeing Protocol for Cotton Fabric
Set up the dyebath with the required volume of water to achieve the desired liquor ratio (e.g.,

1:20).

Add a wetting agent and any other desired auxiliaries to the dyebath and run for 5 minutes to

ensure proper mixing.[9]

Introduce the pre-wetted cotton fabric into the dyebath.

Set the initial temperature of the dyebath to 40-50°C.[6][9]

Add the prepared Direct Blue 15 dye solution to the dyebath. Allow the fabric to run in the

dye solution for 10-15 minutes to ensure even distribution.

Gradually add the required amount of salt (e.g., 10-20 g/L of NaCl or Na₂SO₄) to the dyebath

in portions. The addition of an electrolyte is crucial for the exhaustion of the dye onto the

cellulosic fiber.[10]
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Add soda ash (e.g., 0.5-2.0 g/L) to the dyebath to adjust the pH to the optimal range (around

8).[6][7][8]

Raise the temperature of the dyebath to 90-95°C at a rate of approximately 2°C per minute.

[9]

Continue the dyeing process at this temperature for 45-60 minutes, ensuring continuous

agitation of the fabric.[6][7][8]

After the dyeing cycle is complete, cool the dyebath to 60-70°C.[1][9]

Remove the dyed fabric from the bath and rinse it thoroughly with cold water until the rinsing

water is clear.

The fabric can then be squeezed and air-dried.

After-treatment (Optional)
To improve the wet fastness properties of the dyed fabric, an after-treatment with a cationic

dye-fixing agent can be performed.[6] This is typically done in a fresh bath at a slightly acidic

pH (e.g., using 1-3% acetic acid) at around 70°C for 30 minutes.[9]

Diagrams
Experimental Workflow for Direct Blue 15 Dyeing
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Caption: Workflow for dyeing cotton with Direct Blue 15.
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Safety Precautions
Direct Blue 15 is an azo dye derived from 3,3'-dimethoxybenzidine, a compound that is

handled as a potential carcinogen.[11] Therefore, appropriate safety measures should be taken

when handling the dye powder.

Work in a well-ventilated area or under a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Avoid inhalation of the dye powder. Use a dust mask if necessary.

In case of skin contact, wash the affected area thoroughly with soap and water.

Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these protocols and safety guidelines, researchers can effectively and safely utilize

Direct Blue 15 in their textile dyeing experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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